Dexbrompheniramine

Specification

• Description: Dexbrompheniramine is the (pharmacologically active) (S)-(+)-enantiomer of brompheniramine. A histamine H1 receptor antagonist, it is used (commonly as its maleate salt) for the symptomatic relief of allergic conditions, including rhinitis and conjunctivitis. It has a role as a H1-receptor antagonist and an anti-allergic agent.; Dexbrompheniramine maleate is an antihistamine agent that is used for the treatment of allergic conditions, such as hay fever or urticaria.; Dexbrompheniramine is an alkylamine derivative with anticholinergic and sedative properties. Dexbrompheniramine is a histamine H1-receptor antagonist that competes with histamine for the H1-receptor sites on effector cells in the gastrointestinal tract, blood vessels and respiratory tract. The antagonistic action of this agent blocks the activities of endogenous histamine, which subsequently leads to temporary relief from the negative histamine-mediated symptoms of allergic reaction such as bronchoconstriction, vasodilation, increased capillary permeability and spasmodic contractions of gastrointestinal smooth muscle.; See also: Dexbrompheniramine Maleate (has salt form).
• CAS No.: 132-21-8
• Molecular Formula: C16H19BrN2
• Molecular Weight: 319.24 g/mol
• IUPAC Name: (3S)-3-(4-bromophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-amine
• Standard InChI: InChI=1S/C16H19BrN2/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13/h3-9,11,15H,10,12H2,1-2H3/t15-/m0/s1
• Standard InChI Key: ZDIGNSYAACHWNL-HNNXBMFYSA-N
• Isomeric SMILES: CN(C)CC[C@@H](C1=CC=C(C=C1)Br)C2=CC=CC=N2
• SMILES: CN(C)CCC(C1=CC=C(C=C1)Br)C2=CC=CC=N2
• Canonical SMILES: CN(C)CCC(C1=CC=C(C=C1)Br)C2=CC=CC=N2
• Appearance: Solid powder
• Melting Point: 113-115